4-(allyloxy)-N-cyclopentylbenzamide

• IUPAC Name: N-cyclopentyl-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C15H19NO2/c1-2-11-18-14-9-7-12(8-10-14)15(17)16-13-5-3-4-6-13/h2,7-10,13H,1,3-6,11H2,(H,16,17)
• InChI Key: OLZOHWUQSKGXFX-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C(=O)NC2CCCC2
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol

Description

4-(allyloxy)-N-cyclopentylbenzamide is a chemical compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various diseases. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 4-(allyloxy)-N-cyclopentylbenzamide is not fully understood. However, studies have suggested that the compound may exert its therapeutic effects by modulating various signaling pathways. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. The compound has also been shown to modulate the activity of ion channels and receptors, which may contribute to its analgesic and anticonvulsant activities.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been reported to exhibit analgesic effects by reducing pain sensitivity in animal models. Additionally, the compound has been shown to exhibit anticonvulsant effects by reducing seizure activity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(allyloxy)-N-cyclopentylbenzamide is its potential therapeutic applications in the treatment of various diseases. The compound has been shown to exhibit multiple pharmacological activities, making it a potential candidate for drug development. However, the compound also has some limitations for lab experiments. For example, its solubility in water is low, which may limit its use in certain assays. Additionally, the compound may exhibit toxicity at high concentrations, which may limit its use in vivo studies.

Future Directions

There are several future directions for the study of 4-(allyloxy)-N-cyclopentylbenzamide. One direction is to further elucidate its mechanism of action and identify its molecular targets. This could provide insights into the compound's pharmacological activities and potential therapeutic applications. Another direction is to optimize the synthesis of the compound to improve its yield and purity. Additionally, further studies are needed to evaluate the compound's safety and efficacy in animal models and clinical trials. Finally, the compound could be further modified to improve its pharmacokinetic properties and enhance its therapeutic potential.
Conclusion
In conclusion, this compound is a chemical compound with potential therapeutic applications in the treatment of various diseases. Its synthesis, scientific research applications, mechanism of action, physiological effects, advantages, limitations, and future directions have been extensively studied. Further research is needed to fully elucidate the compound's pharmacological activities and potential therapeutic applications.

Scientific Research Applications

The potential therapeutic applications of 4-(allyloxy)-N-cyclopentylbenzamide have been extensively studied. The compound has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. It has also been reported to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the compound has been shown to exhibit anticancer activity, making it a potential candidate for cancer therapy.